2-((E)-2-((E)-but-2-en-1-ylidene)hydrazinyl)-6-methylpyrimidin-4-ol

• IUPAC Name: 2-[(2E)-2-[(E)-but-2-enylidene]hydrazinyl]-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C9H12N4O/c1-3-4-5-10-13-9-11-7(2)6-8(14)12-9/h3-6H,1-2H3,(H2,11,12,13,14)/b4-3+,10-5+
• InChI Key: DMOPQZRNVVEDED-COBAKMAKSA-N
• Canonical SMILES: CC=CC=NNC1=NC(=CC(=O)N1)C
• Isomeric SMILES: C/C=C/C=N/NC1=NC(=CC(=O)N1)C
• Molecular Formula: C9H12N4O
• Molecular Weight: 192.22 g/mol

Description

2-((E)-2-((E)-but-2-en-1-ylidene)hydrazinyl)-6-methylpyrimidin-4-ol is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known by its chemical name, 2-((E)-2-((E)-but-2-en-1-ylidene)hydrazinyl)-6-methyl-4-pyrimidinol, and has the molecular formula C10H13N5O.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of pyrimidine derivatives, including compounds similar to "2-((E)-2-((E)-but-2-en-1-ylidene)hydrazinyl)-6-methylpyrimidin-4-ol," has been extensively studied. For instance, the condensation of hydrazino derivatives with various reagents has led to the development of compounds with potential biological activities. These synthetic pathways are crucial for exploring the chemical properties and reactivity of pyrimidine derivatives, offering a foundation for their application in various fields of research (Danagulyan et al., 1997).

Biological Activity and Applications

Research into the biological activity of pyrimidine derivatives has identified several potential applications. For example, structure-activity relationship (SAR) studies on 2-aminopyrimidines have revealed their role as ligands for histamine H4 receptors, demonstrating their potential in anti-inflammatory and antinociceptive applications (Altenbach et al., 2008). Furthermore, compounds derived from pyrimidine have shown antihypertensive α-blocking activity with low toxicity, indicating their potential in cardiovascular research (Abdel-Wahab et al., 2008).

Photochemical and Electrochemical Studies

The photochemical and electrochemical properties of pyrimidine derivatives have also been explored. For instance, lanthanide complexes of pyrimidine derivatives exhibit interesting photochemical induced isomerizations and electroactive behaviors. These properties are significant for developing materials with potential applications in light-driven processes and electrochemical devices (Fernández et al., 2014).

Antimicrobial and Anticancer Studies

Pyrimidine derivatives have been evaluated for their antimicrobial and anticancer activities. Studies have shown that certain derivatives possess significant in vitro cytotoxicity against cancer cell lines and antibacterial activities against pathogenic strains. These findings highlight the potential of pyrimidine derivatives in developing new therapeutic agents (Chaitanya et al., 2022).